Cas no 769-57-3 (NSC245044)

NSC245044 Properties

Names and Identifiers

• NSC245044
• 3-methylbut-2-en-2-ylbenzene
• TRIMETHYLSTYRENE
• ,&#946
• 2-Butene, 2-methyl-3-phenyl-
• 2-Phenyl-3-methyl-2-butene
• -Trimethylstyrene
• α,&#946
• EN300-373278
• .alpha.,.beta.,.beta.-Trimethylstyrene
• NSC 245044
• (1,2-Dimethyl-1-propenyl)benzene
• NSC-245044
• alpha,beta,beta-Trimethylstyrene
• (1,2-Dimethyl-1-propenyl)benzene #
• AKOS024319235
• (3-methylbut-2-en-2-yl)benzene
• (1,2-Dimethylprop-1-en-1-yl)benzene
• CS-0247746
• 769-57-3
• MFCD00101603
• Benzene, (1,2-dimethyl-1-propenyl)-
• DTXSID00227699
• ZTHJQCDAHYOPIK-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00101603
• InChIKey： ZTHJQCDAHYOPIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14/c1-9(2)10(3)11-7-5-4-6-8-11/h4-8H,1-3H3
• SMILES： CC(=C(C)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 146.10962
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.109550447g/mol
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0